Cas no 1533519-93-5 (Lesinurad Impurity B)

• Product Name: Lesinurad Impurity B
• CAS No: 1533519-93-5
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 4557481
• Update Time: 2023-08-09

Lesinurad Impurity B Chemical and Physical Properties

Names and Identifiers

• Lesinurad Impurity B
• Lesinurad Impurity 1
• BCP33540
• 2-[[4-(4-cyclopropylnaphthalen-1-yl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid

• Inchi： 1S/C17H15N3O2S/c21-16(22)9-23-17-19-18-10-20(17)15-8-7-12(11-5-6-11)13-3-1-2-4-14(13)15/h1-4,7-8,10-11H,5-6,9H2,(H,21,22)
• InChI Key： RQKGPEVPDVPLDT-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=CN1C1=CC=C(C2C=CC=CC=21)C1CC1

Computed Properties

• Exact Mass: 325.088498g/mol
• Monoisotopic Mass: 325.088498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 93.3
• Molecular Weight: 325.4g/mol